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Compound of Interest

N-(2-Chloro-6-
Compound Name:
methylphenyl)cyanothioformamide

CAS No.: 4953-72-4

Cat. No.: B11955635

Get Quote

\ J

Version: 2.0 | Status: Active Research Reagent CAS Registry Number: 4953-72-4[1]

Executive Summary & Compound Dossier

N-(2-Chloro-6-methylphenyl)cyanothioformamide is a bifunctional building block
characterized by an electron-deficient cyanothioformamide moiety attached to a sterically
hindered aniline derivative.[1][2] It is primarily utilized in Fragment-Based Drug Discovery
(FBDD) for synthesizing benzothiazoles and thiazole-based kinase inhibitors (e.g., analogs of
Dasatinib intermediates).[1]

Unlike standard reagents, this compound possesses a "latent" toxicity profile. While often
classified as a standard irritant, its cyanothioformamide (

) core is susceptible to hydrolysis and thermal decomposition, potentially liberating Hydrogen
Cyanide (HCN) and Hydrogen Sulfide (H2S).[1] This guide prioritizes these specific
mechanistic hazards over generic GHS classifications.

Physicochemical Profile
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Property Specification Operational Note

High nitrogen/sulfur content

Molecular Formula implies decomposition risks.[1]

[3]

Suitable for fragment libraries

Molecular Weight 210.68 g/mol
(<300 Da).

Discoloration to orange/brown
Appearance Solid (White to Pale Yellow) indicates oxidative

degradation.

Hydrophobic. Poor solubility in
- water; do not use aqueous
Solubility DMSO, DMF, Chloroform _
waste streams without

treatment.

Verify specific lot COA.
Melting Point 140-145 °C (Est.) Decomposition often precedes
boiling.

Hazard Identification: The Mechanistic View

Standard SDSs often list "Acute Toxicity" without context. As researchers, we must understand
the causality of the hazard to mitigate it effectively.

Structural Hazard Map

The molecule contains three distinct zones of reactivity that dictate its safety profile.
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Risk: HCN Evolution

pH <7 or H20 (Acidic/Aq. Hydrolysis)
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Figure 1: Structural Hazard Decomposition.[1] The cyanothioformamide group is the primary
source of acute chemical risk (HCN/H2S), while the aniline core presents chronic biological
toxicity.[1]

The "Hidden" Cyanide Risk

The cyano group is activated by the adjacent thione (

). In the presence of strong acids or moisture, the equilibrium shifts toward the release of
cyanide ions, which can protonate to form HCN gas.

e Mechanism:
(Slow Hydrolysis)[1]

» Implication: Old bottles stored in humid conditions may have pressurized HCN in the
headspace. Always open in a fume hood.

Operational Protocols: Handling & Storage[4][5][6]
[7][8][9]

Storage Architecture[1]

o Temperature: 2—-8 °C (Refrigerated).
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+ Atmosphere: Argon or Nitrogen blanket required. Moisture sensitivity is the primary
degradation pathway.

+ Segregation: Store away from Acids (HCN generation risk) and Strong Oxidizers (exothermic
sulfur oxidation).

Exposure Response Decision Tree

This protocol validates the response to potential exposure, distinguishing between minor
irritation and systemic toxicity.

Exposure Incident

Identify Route

VRN

Inhalation
(Dust/Vapor)

:

Check Symptoms:
Blue lips? Dizziness?
(Cyanosis/Hypoxia)

Skin/Eye Contact

Drench 15 min.
Do NOT use organic solvents.

Evacuate to Fresh Air. .
Immediate

Administer Oxygen if trained.

Seek Medical Aid.
Suspect Cyanide/Aniline Tox.
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Figure 2: Emergency Response Logic. Note the specific check for cyanosis (blue lips), which
indicates aniline-induced methemoglobinemia or cyanide inhibition of cytochrome ¢ oxidase.[1]

Experimental Workflow: Safe Synthesis &
Quenching

Scenario: Using N-(2-Chloro-6-methylphenyl)cyanothioformamide to synthesize a
benzothiazole scaffold via radical cyclization.

Preparation (Pre-Reaction)[1]

¢ Weighing: Must be performed in a Chemical Fume Hood or Glovebox. Do not weigh on an
open bench.

¢ Solvent Selection: Use anhydrous solvents (DCM, DMF) to prevent hydrolysis.

o PPE: Double nitrile gloves, lab coat, and safety glasses. A portable HCN monitor is
recommended if scaling up (>59).

Reaction Monitoring

e TLC Warning: Do not acidify TLC dips. Use UV visualization or basic stains (e.g., KMnO4).
Acidic stains (Vanillin/H2S0O4) can generate HCN traces on the plate.

Waste Disposal & Quenching (Self-Validating Protocol)

Objective: Destroy both the cyanide potential and the thione moiety before disposal.
o Reagent: Alkaline Bleach Solution (10% NaOCI + 1M NaOH).
» Protocol:

o Dilute the reaction waste with an organic solvent (e.g., Toluene).

o Slowly add the Alkaline Bleach solution with vigorous stirring.

o Validation: Test the agueous layer with a starch-iodide paper (should turn blue, indicating
excess oxidant) and a Merckoquant Cyanide strip (should be negative).[1]
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o Disposal: Dispose of as halogenated organic waste (due to the Chloro-aryl group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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